molecular formula C12H15N3 B8743118 3-[(Piperidin-4-yl)amino]benzonitrile CAS No. 923565-71-3

3-[(Piperidin-4-yl)amino]benzonitrile

Cat. No.: B8743118
CAS No.: 923565-71-3
M. Wt: 201.27 g/mol
InChI Key: KSRWSIZHVGHDIS-UHFFFAOYSA-N
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Description

3-[(Piperidin-4-yl)amino]benzonitrile is a useful research compound. Its molecular formula is C12H15N3 and its molecular weight is 201.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

923565-71-3

Molecular Formula

C12H15N3

Molecular Weight

201.27 g/mol

IUPAC Name

3-(piperidin-4-ylamino)benzonitrile

InChI

InChI=1S/C12H15N3/c13-9-10-2-1-3-12(8-10)15-11-4-6-14-7-5-11/h1-3,8,11,14-15H,4-7H2

InChI Key

KSRWSIZHVGHDIS-UHFFFAOYSA-N

Canonical SMILES

C1CNCCC1NC2=CC=CC(=C2)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1,1-dimethylethyl 4-[(3-cyanophenyl)amino]-1-piperidinecarboxylate (D5) (750 mg, 2.43 mmol) in DCM (30 ml) was cooled in an ice bath and TFA (6 ml) was added. The reaction mixture was then stirred at room temperature for 1 h. The solvent was removed in vacuo and the residue loaded onto an Isolute SCX cartridge. Elution with MeOH (100 ml) followed by 2M NH3 in MeOH (100 ml) gave the title compound as a white solid (613 mg). δH (CDCl3, 250 MHz) 7.21 (2H, t), 6.93 (1H, m), 6.77 (2H, m), 3.78 (1H, m), 3.35 (1H, m), 3.14 (2H, m), 2.73 (2H, m), 2.06 (2H, m), 1.34 (2H, m). MS (ES): MH+ 202.
Name
1,1-dimethylethyl 4-[(3-cyanophenyl)amino]-1-piperidinecarboxylate
Quantity
750 mg
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
6 mL
Type
reactant
Reaction Step Two

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